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Compound of Interest

Compound Name: Ro106-9920

Cat. No.: B135369 Get Quote

For researchers, scientists, and drug development professionals utilizing Ro106-9920, a

comprehensive understanding of safety protocols and disposal methods is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling and management of this compound.

Chemical and Physical Properties
A summary of the key quantitative data for Ro106-9920 is presented below for easy reference.

Property Value

Synonym 6-(phenylsulfinyl)-tetrazolo[1,5-b]pyridazine

CAS Number 62645-28-7

Molecular Formula C₁₀H₇N₅OS

Molecular Weight 245.3 g/mol

Appearance Crystalline Solid

Storage Temperature -20°C

Health and Safety Information
According to the Safety Data Sheet (SDS), Ro106-9920 is not classified as a hazardous

substance according to the Globally Harmonized System (GHS).
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NFPA Ratings (scale 0-4):

Health: 0

Fire: 0

Reactivity: 0

HMIS-Ratings (scale 0-4):

Health: 0

Fire: 0

Reactivity: 0

While the substance is not classified as hazardous, standard laboratory safety practices should

always be observed.

Experimental Protocols: Safe Handling and
Personal Protection
Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid prolonged or repeated exposure.

Keep away from sources of ignition.

Take precautionary measures against static discharge.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact
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with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands.

Skin and Body Protection: Wear impervious clothing. The type of protective equipment must

be selected according to the concentration and amount of the dangerous substance at the

specific workplace.

Disposal Procedures
The proper disposal of Ro106-9920 is critical to ensure environmental safety and regulatory

compliance. The following step-by-step process should be followed:

Disposal Workflow:

Preparation for Disposal Labeling Disposal

Collect Waste Ro106-9920 Use a compatible and sealable container Label container with 'Hazardous Waste' and full chemical nameSecurely seal Consult with institutional Environmental Health & Safety (EHS) officeStore in a designated, safe area Arrange for pickup by a licensed waste disposal service

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Ro106-9920.

Step-by-Step Guidance:

Collection: Collect waste Ro106-9920, including any contaminated materials, in a designated

and appropriate waste container. The container must be compatible with the chemical and

have a secure lid to prevent leakage.

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name: "Ro106-9920" or "6-(phenylsulfinyl)-tetrazolo[1,5-b]pyridazine".

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.
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Consultation: Contact your institution's Environmental Health & Safety (EHS) department or

equivalent office to inform them of the chemical waste that needs to be disposed of. They will

provide specific guidance based on local, state, and federal regulations.

Professional Disposal: Arrange for the collection of the waste by a licensed and qualified

hazardous waste disposal company as directed by your EHS office. Do not attempt to

dispose of Ro106-9920 down the drain or in regular trash.

Emergency Procedures
First-Aid Measures:

After Inhalation: Supply fresh air. If required, provide artificial respiration. Consult a doctor.

After Skin Contact: Immediately wash with water and soap and rinse thoroughly.

After Eye Contact: Rinse opened eye for several minutes under running water.

After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a doctor.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: In the event of a fire, carbon oxides, nitrogen oxides, and

sulfur oxides may be formed.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

Personal Precautions: Wear protective equipment and keep unprotected persons away.

Environmental Precautions: Do not allow to enter sewers/surface or ground water.
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Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Ro106-
9920]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135369#ro106-9920-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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